Tert-butyl 3-aminobenzyl(methyl)carbamate

• IUPAC Name: tert-butyl N-[(3-aminophenyl)methyl]-N-methylcarbamate
• InChI: InChI=1S/C13H20N2O2/c1-13(2,3)17-12(16)15(4)9-10-6-5-7-11(14)8-10/h5-8H,9,14H2,1-4H3
• InChI Key: WKSUFZUBKZRSME-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)CC1=CC(=CC=C1)N
• Molecular Formula: C13H20N2O2
• Molecular Weight: 236.31 g/mol
• CAS RN: 167756-90-3

Description

Tert-butyl 3-aminobenzyl(methyl)carbamate is a chemical compound with the molecular formula C13H20N2O2 and a molecular weight of 236.31. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of Tert-butyl 3-aminobenzyl(methyl)carbamate consists of 13 carbon atoms, 20 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms. The exact 3D structure is not provided in the search results.

Physical And Chemical Properties Analysis

Tert-butyl 3-aminobenzyl(methyl)carbamate is a solid at room temperature. It has a predicted boiling point of 363.1°C, a predicted density of 1.1 g/cm3, and a predicted refractive index of n20D 1.54.

Scientific Research Applications

Chemical Synthesis and Reactions

Tert-butyl 3-aminobenzyl(methyl)carbamate has been utilized in various chemical syntheses and reactions. For instance, carbamate derivatives of α-amino acids, including tert-butyl 3-aminobenzyl(methyl)carbamate, undergo N-methylation without racemization, indicating their selective reactivity based on ease of complexation with copper (Easton, Kociuba, & Peters, 1991). Additionally, this compound has been involved in the preparation and Diels‐Alder reaction of 2‐Amido Substituted Furan, highlighting its utility in creating complex molecular structures (Padwa, Brodney, & Lynch, 2003).

Synthesis of Polymerisable Antioxidants

Research has also focused on synthesizing monomeric antioxidants containing hindered phenol, where tert-butyl 3-aminobenzyl(methyl)carbamate derivatives have played a crucial role. These synthesized antioxidants have shown stabilizing effects against thermal oxidation and are capable of copolymerizing with vinyl monomers (Pan, Liu, & Lau, 1998).

Applications in Organic Synthesis

Tert-butyl 3-aminobenzyl(methyl)carbamate derivatives have been explored in the field of organic synthesis. For example, the synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) Carbamate, a key intermediate in biologically active compounds, illustrates the compound's role in creating complex organic molecules (Zhao, Guo, Lan, & Xu, 2017).

Other Applications

• Tert-butyl 3-aminobenzyl(methyl)carbamate has been used in the development of new carbamate derivatives for the study of hydrogen bonds in crystallography (Das, Chattopadhyay, Hazra, Sureshbabu, & Mukherjee, 2016).
• It also finds application in photoredox-catalyzed reactions for the synthesis of 3-aminochromones, demonstrating its versatility in photocatalyzed protocols (Wang et al., 2022).

Mechanism of Action

Target of Action

It is often used in proteomics research , suggesting that it may interact with proteins or enzymes in the body.

Biochemical Pathways

As a biochemical used in proteomics research

Pharmacokinetics

Its physical properties such as boiling point (3631±210 °C), density (1084±006 g/cm3), and pKa (432±010) have been predicted . These properties can influence the compound’s bioavailability and pharmacokinetics.

Action Environment

It is recommended to store the compound at room temperature , suggesting that temperature can affect its stability.